Cas no 2034157-45-2 (2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride)

2-(Azetidin-3-yloxy)-1,3-thiazole hydrochloride is a heterocyclic compound featuring an azetidine ring linked to a thiazole moiety via an ether bond, with hydrochloride salt formation enhancing its stability and solubility. This structure offers versatility in medicinal chemistry, particularly as a building block for drug discovery, due to its ability to modulate pharmacokinetic properties and interact with biological targets. The azetidine ring contributes conformational rigidity, while the thiazole group provides electron-rich characteristics for potential hydrogen bonding or π-stacking interactions. The hydrochloride form ensures improved handling and compatibility in synthetic applications. Its balanced reactivity makes it suitable for further functionalization, supporting the development of novel bioactive molecules.
2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride structure
2034157-45-2 structure
Product Name:2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride
CAS No:2034157-45-2
MF:C6H9ClN2OS
MW:192.666458845139
CID:4773354
Update Time:2025-05-20

2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yloxy)thiazole hydrochloride
    • 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride
    • Inchi: 1S/C6H8N2OS.ClH/c1-2-10-6(8-1)9-5-3-7-4-5;/h1-2,5,7H,3-4H2;1H
    • InChI Key: XLLIFVALNDQWLJ-UHFFFAOYSA-N
    • SMILES: Cl.S1C=CN=C1OC1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Topological Polar Surface Area: 62.4

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2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride Related Literature

Additional information on 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride

Comprehensive Overview of 2-(Azetidin-3-yloxy)-1,3-thiazole Hydrochloride (CAS No. 2034157-45-2)

The compound 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride (CAS No. 2034157-45-2) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining an azetidine ring with a thiazole moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for novel heterocyclic compounds like 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride has surged due to their versatility in drug design. The thiazole ring, a common pharmacophore, is known for its bioisosteric properties, while the azetidine scaffold contributes to improved metabolic stability. This combination addresses key challenges in modern drug development, such as enhancing oral bioavailability and reducing off-target effects—a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS 2034157-45-2 typically involves multi-step organic reactions, including nucleophilic substitution and cyclization strategies. Its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies. Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for quality control, reflecting the growing emphasis on CMC (Chemistry, Manufacturing, and Controls) compliance in pharmaceutical workflows.

From a therapeutic perspective, this compound’s mechanism of action is under investigation for neurodegenerative diseases and inflammatory disorders, areas where users frequently search for "new treatment options." Its potential interaction with dopamine receptors or histamine pathways could explain its relevance to conditions like Parkinson’s or allergies—subjects with high search volumes in medical forums.

Market-wise, 2-(azetidin-3-yloxy)-1,3-thiazole HCl caters to the expanding contract research organization (CRO) sector. With the rise of virtual screening and fragment-based drug design, suppliers highlight its availability as a building block for combinatorial chemistry. This aligns with SEO trends where researchers query "where to buy CAS 2034157-45-2" or "custom synthesis of thiazole derivatives."

Environmental and safety profiles of this compound adhere to REACH and GLP standards, addressing another user concern: "Are azetidine-containing compounds biodegradable?" Such questions reflect the increasing integration of green chemistry principles in industrial applications.

In conclusion, 2-(azetidin-3-yloxy)-1,3-thiazole hydrochloride exemplifies innovation at the intersection of medicinal chemistry and drug delivery optimization. Its study contributes to answering prevalent search queries like "next-generation small-molecule drugs" while offering tangible solutions to unmet medical needs.

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